Cas no 854138-47-9 (2-[[4,5-Bis(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(1-cyano-1,2-dimethylpropyl)acetamide)
2-[[4,5-Bis(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(1-cyano-1,2-dimethylpropyl)acetamide Chemical and Physical Properties
Names and Identifiers
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- EN300-26688925
- UPCMLD0ENAT5379054:001
- 2-{[4,5-bis(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide
- 2-[[4,5-bis(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-cyano-3-methylbutan-2-yl)acetamide
- AKOS016851961
- 854138-47-9
- Z17881856
- AKOS001111172
- 2-[[4,5-Bis(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(1-cyano-1,2-dimethylpropyl)acetamide
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- Inchi: 1S/C24H27N5OS/c1-16(2)24(5,15-25)26-21(30)14-31-23-28-27-22(19-10-6-17(3)7-11-19)29(23)20-12-8-18(4)9-13-20/h6-13,16H,14H2,1-5H3,(H,26,30)
- InChI Key: LDBYLBDVNQXYDN-UHFFFAOYSA-N
- SMILES: C(NC(C#N)(C)C(C)C)(=O)CSC1N(C2=CC=C(C)C=C2)C(C2=CC=C(C)C=C2)=NN=1
Computed Properties
- Exact Mass: 433.19363168g/mol
- Monoisotopic Mass: 433.19363168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 648
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 11.06±0.46(Predicted)
2-[[4,5-Bis(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(1-cyano-1,2-dimethylpropyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26688925-0.05g |
2-{[4,5-bis(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide |
854138-47-9 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-[[4,5-Bis(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(1-cyano-1,2-dimethylpropyl)acetamide Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
Additional information on 2-[[4,5-Bis(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(1-cyano-1,2-dimethylpropyl)acetamide
Comprehensive Analysis of 2-[[4,5-Bis(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(1-cyano-1,2-dimethylpropyl)acetamide (CAS No. 854138-47-9)
The compound 2-[[4,5-Bis(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(1-cyano-1,2-dimethylpropyl)acetamide (CAS No. 854138-47-9) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a 1,2,4-triazole core and a cyanoacetamide moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "1,2,4-triazole derivatives in drug discovery" and "cyanoacetamide applications in agrochemicals."
From a structural perspective, the compound's 4,5-bis(4-methylphenyl) substitution enhances its lipophilicity, which is critical for membrane permeability in drug design. The thioether linkage and cyano group further contribute to its reactivity, enabling interactions with biological targets. Researchers investigating "triazole-based enzyme inhibitors" or "sulfur-containing bioactive compounds" will find this molecule particularly intriguing due to its dual functionality.
In pharmaceutical applications, 2-[[4,5-Bis(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(1-cyano-1,2-dimethylpropyl)acetamide has been studied for its potential as a kinase inhibitor or antimicrobial agent. Its triazole-thioacetamide hybrid structure aligns with trends in "fragment-based drug design" and "multi-target therapeutics," topics frequently searched in academic databases. The compound’s CAS No. 854138-47-9 is often referenced in patents related to "heterocyclic compound synthesis," highlighting its industrial relevance.
Agrochemical researchers have also explored derivatives of this compound for their pesticidal properties. The cyanoacetamide group is known to interfere with pest metabolism, making it a candidate for "green pesticide development," a trending topic in sustainable agriculture. Its structural features resonate with searches like "triazole pesticides mode of action" and "non-toxic crop protection agents."
Synthetic methodologies for CAS No. 854138-47-9 typically involve multi-step reactions, including 1,2,4-triazole cyclization and thioacetylation. These processes are frequently discussed in forums on "challenges in heterocyclic chemistry" and "scalable organic synthesis." The compound’s purity and stability data are crucial for laboratories focusing on "QC of complex organics" or "analytical method development."
In summary, 2-[[4,5-Bis(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(1-cyano-1,2-dimethylpropyl)acetamide represents a versatile scaffold bridging medicinal and agricultural chemistry. Its CAS No. 854138-47-9 serves as a key identifier for researchers navigating databases for "bioactive triazoles" or "structure-activity relationship studies." As interdisciplinary research grows, this compound’s unique architecture will likely inspire further innovations.
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